Cas no 1316217-35-2 (1-(cyclopentanecarbonyl)azetidine-3-carboxylic acid)

• Product Name: 1-(cyclopentanecarbonyl)azetidine-3-carboxylic acid
• CAS No: 1316217-35-2
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 4694105
• Update Time: 2025-05-20

1-(cyclopentanecarbonyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentanecarbonylazetidine-3-carboxylic acid
• 1-Cyclopentanecarbonyl-azetidine-3-carboxylic acid
• 1-(cyclopentanecarbonyl)azetidine-3-carboxylic acid

• Inchi： 1S/C10H15NO3/c12-9(7-3-1-2-4-7)11-5-8(6-11)10(13)14/h7-8H,1-6H2,(H,13,14)
• InChI Key： NFRZQAJUDORPCB-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)N1CC(C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Topological Polar Surface Area: 57.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 413.7±38.0 °C at 760 mmHg
• Flash Point: 204.0±26.8 °C
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

1-(cyclopentanecarbonyl)azetidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on 1-(cyclopentanecarbonyl)azetidine-3-carboxylic acid

1-(Cyclopentanecarbonyl)azetidine-3-carboxylic Acid: A Comprehensive Overview

The compound 1-(cyclopentanecarbonyl)azetidine-3-carboxylic acid, identified by the CAS number 1316217-35-2, is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This molecule combines the structural features of a cyclopentane ring, an azetidine ring, and a carboxylic acid group, making it a versatile compound for research and development purposes.

Recent studies have highlighted the importance of azetidine-containing compounds in drug discovery. The azetidine ring, a four-membered cyclic amine, is known for its rigidity and ability to form specific interactions with biological targets. In the case of 1-(cyclopentanecarbonyl)azetidine-3-carboxylic acid, the cyclopentane moiety adds further complexity to the molecule, potentially enhancing its pharmacokinetic properties such as bioavailability and stability.

One of the key areas of research involving this compound is its potential application in medicinal chemistry. The carboxylic acid group present in the molecule can undergo various chemical modifications, such as esterification or amidation, to create derivatives with improved pharmacological profiles. These derivatives have shown promise in preclinical studies as potential candidates for treating conditions like inflammation, pain, and neurodegenerative diseases.

The synthesis of 1-(cyclopentanecarbonyl)azetidine-3-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed methods such as ring-closing metathesis and enzymatic catalysis to optimize the production process. These advancements not only improve yield but also reduce the environmental impact of manufacturing this compound.

In terms of biological activity, recent findings suggest that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical targets in drug development. The cyclopentane ring plays a pivotal role in modulating the molecule's affinity for these receptors, making it a valuable tool for studying receptor-ligand interactions.

Moreover, computational chemistry has been instrumental in understanding the molecular dynamics of 1-(cyclopentanecarbonyl)azetidine-3-carboxylic acid. Advanced molecular modeling techniques have provided insights into its conformational flexibility and solubility properties. These insights are crucial for designing analogs with enhanced therapeutic efficacy.

The integration of green chemistry principles into the synthesis and application of this compound has also been a focus of recent research. By utilizing renewable feedstocks and minimizing waste generation, scientists aim to make the production process more sustainable while maintaining high standards of quality and efficiency.

In conclusion, 1-(cyclopentanecarbonyl)azetidine-3-carboxylic acid represents a promising compound with diverse applications in both academic research and industrial development. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a key player in the ongoing quest for innovative therapeutic agents.